Cas no 1443980-64-0 (tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate
• CAS No: 1443980-64-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 4600101
• PubChem ID: 71758442
• Update Time: 2025-06-14

tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate

• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-7-8-18-9-11(15)10-5-4-6-12(10)16/h10-11H,4-9H2,1-3H3
• InChI Key： HTINMSUVZLMQEV-UHFFFAOYSA-N
• SMILES： C1OCCN(C(OC(C)(C)C)=O)C1C1CCCC1=O

tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate (CAS No. 1443980-64-0)

The compound tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate (CAS No. 1443980-64-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the morpholine ring and cyclohexanone moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate is its role as a building block for small molecule therapeutics. The tert-butyl group provides steric protection, while the morpholine-4-carboxylate fragment offers versatility in chemical modifications. This combination makes the compound a prime candidate for designing kinase inhibitors and GPCR-targeted drugs, which are currently hot topics in medicinal chemistry.

In recent years, the demand for high-purity intermediates like CAS No. 1443980-64-0 has surged due to advancements in high-throughput screening and combinatorial chemistry. The compound's stability under various reaction conditions and its compatibility with cross-coupling reactions further enhance its utility. These properties align with the industry's shift toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

Another area where tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate shows promise is in the development of central nervous system (CNS) drugs. The morpholine ring is a common pharmacophore in neuroactive compounds, and its presence in this molecule has sparked interest in its potential to cross the blood-brain barrier. This is particularly relevant given the rising prevalence of neurodegenerative diseases and the need for novel treatments.

From a synthetic perspective, the compound's carboxylate ester functionality allows for straightforward derivatization, enabling researchers to explore a wide range of structure-activity relationships (SAR). This flexibility is crucial in hit-to-lead optimization, a critical phase in drug discovery. Additionally, the 2-oxocyclopentyl group introduces conformational constraints that can improve target selectivity, a highly sought-after feature in modern drug design.

The analytical characterization of CAS No. 1443980-64-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. As regulatory agencies emphasize quality by design (QbD) principles, the reliable synthesis and characterization of intermediates like this one become even more critical.

Looking ahead, tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate is poised to play a pivotal role in addressing some of the most pressing challenges in precision medicine. Its modular structure aligns well with the trend toward personalized therapeutics, where tailored solutions are needed for specific patient populations. Furthermore, its potential applications in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies highlight its relevance in cutting-edge research.

In conclusion, tert-butyl 3-(2-oxocyclopentyl)morpholine-4-carboxylate (CAS No. 1443980-64-0) represents a versatile and valuable compound in contemporary chemical and pharmaceutical research. Its structural features, synthetic accessibility, and potential therapeutic applications make it a subject of ongoing investigation. As the scientific community continues to explore its possibilities, this compound is likely to remain at the forefront of innovative drug development and chemical biology.